Cas no 1270354-82-9 (2-Fluoro-5-(2-piperidyl)phenylamine)

• Product Name: 2-Fluoro-5-(2-piperidyl)phenylamine
• CAS No: 1270354-82-9
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5709311
• PubChem ID: 55297251
• Update Time: 2025-10-29

2-Fluoro-5-(2-piperidyl)phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-5-(2-PIPERIDYL)PHENYLAMINE
• 2-fluoro-5-(piperidin-2-yl)aniline
• EN300-1153326
• 1270354-82-9
• AKOS006372668
• 2-Fluoro-5-(2-piperidyl)phenylamine

• Inchi： 1S/C11H15FN2/c12-9-5-4-8(7-10(9)13)11-3-1-2-6-14-11/h4-5,7,11,14H,1-3,6,13H2
• InChI Key： MJEXCDKATSBCAF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1CCCCN1

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on 2-Fluoro-5-(2-piperidyl)phenylamine

2-Fluoro-5-(2-piperidyl)phenylamine: A Comprehensive Overview

2-Fluoro-5-(2-piperidyl)phenylamine (CAS No. 1270354-82-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a fluorine atom and a piperidine ring attached to a phenylamine backbone, has garnered attention due to its potential applications in drug discovery and materials science. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 2-Fluoro-5-(2-piperidyl)phenylamine involves a multi-step process that combines principles of aromatic substitution and ring-forming reactions. Researchers have optimized these methods to achieve higher yields and better purity, ensuring the compound's reliability for downstream applications. The incorporation of the piperidine ring introduces steric and electronic effects that enhance the compound's stability and reactivity, making it suitable for various chemical transformations.

One of the most notable aspects of 2-Fluoro-5-(2-piperidyl)phenylamine is its ability to act as a precursor in the synthesis of bioactive molecules. Recent advancements in medicinal chemistry have demonstrated its utility in designing inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies published in *Journal of Medicinal Chemistry* have shown that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are critical targets in oncology.

In addition to its pharmacological applications, 2-Fluoro-5-(2-piperidyl)phenylamine has found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Research conducted at leading institutions has explored its potential as a building block for organic field-effect transistors (OFETs), where its ability to facilitate charge transport is highly valued.

The structural versatility of 2-Fluoro-5-(2-piperidyl)phenylamine also lends itself to applications in catalysis. Recent findings indicate that this compound can serve as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. Its ability to coordinate with metal centers makes it a valuable tool in asymmetric catalysis, where precise control over reaction outcomes is essential.

From an environmental perspective, the synthesis and application of 2-Fluoro-5-(2-piperidyl)phenylamine are designed to minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste and energy consumption. This aligns with global efforts to promote sustainable practices within the chemical industry.

In conclusion, 2-Fluoro-5-(2-piperidyl)phenylamine (CAS No. 1270354-82-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its role as a key intermediate in drug discovery, materials science, and catalysis underscores its importance in modern chemical research. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to scientific advancements.